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Compound of Interest

Compound Name: Neodecanoyl chloride

Cat. No.: B1347055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neodecanoyl chloride, with the CAS registry number 40292-82-8, is a branched-chain acyl

chloride that serves as a crucial intermediate in a variety of chemical syntheses. Its unique

steric and electronic properties, imparted by the branched carbon chain, influence reaction

rates and product selectivity, making it a valuable reagent in the production of pharmaceuticals,

agrochemicals, polymerization initiators, and advanced coatings. This guide provides an in-

depth overview of the physicochemical properties, synthesis, reactivity, handling, and

applications of Neodecanoyl chloride.

Physicochemical Properties
Neodecanoyl chloride is a clear, colorless to pale yellow liquid characterized by a pungent

odor. It is miscible with common organic solvents such as acetone, chloroform, toluene, and

THF, but reacts with water. A summary of its key physicochemical properties is presented in

Table 1.

Table 1: Physicochemical Properties of Neodecanoyl Chloride
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Property Value Reference(s)

CAS Number 40292-82-8

Molecular Formula C10H19ClO

Molecular Weight 190.71 g/mol

Appearance
Clear liquid with a pungent

odor

Density 0.95 g/cm³ at 20 °C

Boiling Point
210 °C at 101 kPa; 100 °C at

28 mmHg

Melting Point -55 °C

Flash Point 86 °C (closed cup)

Solubility

Soluble in usual organic

solvents (acetone, chloroform,

toluene, THF). Reacts with

water.

Refractive Index 1.439

Vapor Pressure 22-198 Pa at 20-50.85 °C

Synthesis and Purification
Synthesis
The most common laboratory and industrial synthesis of Neodecanoyl chloride involves the

reaction of neodecanoic acid with a chlorinating agent. Thionyl chloride (SOCl₂) is a frequently

used reagent for this transformation. The reaction proceeds via a nucleophilic acyl substitution

mechanism where the hydroxyl group of the carboxylic acid is replaced by a chloride ion.

Experimental Protocol: Synthesis of Neodecanoyl Chloride from Neodecanoic Acid

Materials:
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Neodecanoic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene)

Inert gas (e.g., nitrogen or argon)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas

outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution), add

neodecanoic acid and the anhydrous solvent.

Slowly add a molar excess of thionyl chloride (typically 1.2 to 2.0 equivalents) to the stirred

solution at room temperature under an inert atmosphere. The addition is often done

dropwise as the reaction can be exothermic.

After the addition is complete, the reaction mixture is typically heated to reflux and

maintained at that temperature for several hours to ensure complete conversion. The

progress of the reaction can be monitored by the cessation of gas evolution (SO₂ and

HCl).

Once the reaction is complete, the excess thionyl chloride and the solvent are removed by

distillation, often under reduced pressure.

Work-up and Purification:

The crude Neodecanoyl chloride is then purified by fractional distillation under reduced

pressure to obtain the final product with high purity.
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Chemical Reactivity and Applications
Neodecanoyl chloride is a reactive acyl chloride that readily undergoes nucleophilic acyl

substitution reactions. This reactivity is the basis for its wide range of applications.

Reactions with Nucleophiles
Hydrolysis: Reacts with water to yield neodecanoic acid and hydrochloric acid.

Alcoholysis: Reacts with alcohols to form esters.

Aminolysis: Reacts with amines to produce amides.
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Key Applications
Polymerization Initiators: A primary application of Neodecanoyl chloride is in the synthesis

of organic peroxides, which are used as initiators in polymerization processes for producing

plastics and resins.

Pharmaceuticals: It serves as an important intermediate in the synthesis of active

pharmaceutical ingredients (APIs).

Agrochemicals: Used in the production of various agrochemicals, including pesticides and

herbicides.

Coatings and Adhesives: Employed in the synthesis of components that enhance the

properties of coatings, adhesives, and sealants.

Experimental Protocol: General Procedure for Esterification

Materials:

Neodecanoyl chloride
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An alcohol (R-OH)

A non-nucleophilic base (e.g., pyridine or triethylamine)

Anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether)

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve the alcohol and

the base in the anhydrous solvent.

Cool the solution in an ice bath.

Slowly add Neodecanoyl chloride (typically 1.0 to 1.2 equivalents) to the cooled, stirred

solution.

Allow the reaction mixture to warm to room temperature and stir for several hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, the reaction is quenched by the addition of water or a dilute aqueous

acid solution.

The organic layer is separated, washed with brine, dried over an anhydrous drying agent

(e.g., MgSO₄ or Na₂SO₄), and the solvent is removed under reduced pressure to yield the

crude ester.

The crude product can be purified by column chromatography or distillation.
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Analytical Methods
The purity and identity of Neodecanoyl chloride can be assessed using various analytical

techniques.

Gas Chromatography (GC): GC is a common method for determining the purity of

Neodecanoyl chloride and for monitoring the progress of reactions in which it is a reactant

or product. A non-polar or medium-polarity capillary column is typically used with a flame

ionization detector (FID).

Argentometry: The assay of Neodecanoyl chloride can be determined by argentometric

titration, which quantifies the chloride content.

Acidimetry: The amount of hydrogen chloride impurity can be determined by acid-base

titration.

Infrared (IR) Spectroscopy: The presence of the acyl chloride functional group can be

confirmed by a characteristic strong absorption band in the IR spectrum, typically around

1800 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the molecule.

Safety and Handling
Neodecanoyl chloride is a corrosive and hazardous substance that requires careful handling.

Hazards:

Harmful if swallowed.

Causes severe skin burns and eye damage.

Fatal if inhaled.

Personal Protective Equipment (PPE):

Wear protective gloves, protective clothing, eye protection, and face protection.
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In case of inadequate ventilation, wear respiratory protection.

Handling:

Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Keep away from moisture, as it reacts with water to produce hydrochloric acid.

Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.

First Aid:

Skin contact: Immediately wash with plenty of soap and water.

Eye contact: Rinse immediately with plenty of water for at least 15 minutes and seek

medical advice.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Conclusion
Neodecanoyl chloride is a versatile chemical intermediate with significant applications in

various fields of chemical synthesis. Its unique branched structure provides specific properties

to the molecules it helps create. A thorough understanding of its physicochemical properties,

reactivity, and safe handling procedures is essential for its effective and safe utilization in

research and industrial settings. This guide provides a foundational understanding for

professionals working with this important compound.

To cite this document: BenchChem. [Neodecanoyl Chloride (CAS No. 40292-82-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347055#neodecanoyl-chloride-cas-number-40292-
82-8-properties]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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